Pancreatic Cancer
Description
Pancreatic cancer is a malignant neoplasm arising from the tissues of the pancreas, an organ located behind the stomach that produces enzymes for digestion and hormones like insulin. The most common type is adenocarcinoma, originating from the exocrine cells. It is often aggressive, frequently diagnosed at advanced stages, and characterized by rapid progression. Symptoms may include abdominal pain, jaundice, weight loss, and new-onset diabetes. Early detection is challenging, making prognosis generally poor.
Treatment Compounds
BCL2
10-硝基喜树碱
10-Nitro Camptothecin
6-姜烯酚
6-Shogaol
7-木糖基-紫杉醇
7-xylosyltaxol
芥芬胺
Jervine
甲基原薯蓣皂苷
Methyl protodioscin
卢比替康
Rubitecan
澳洲茄边碱
Solamargine
澳洲茄碱
Solasonine
槐定碱
Sophoridine
葫芦巴碱
Trigonelline
葫芦巴碱盐酸盐
Trigonelline Hydrochloride
巨大戟醇-5,20-缩丙酮-3-当归酸酯
Ingenol-5,20-acetonide-3-O-angelate
7-乙基-10-羟基喜树碱
7-Ethyl-10-Hydroxycamptothecin
华蟾毒它灵
Cinobufotalin
甜茶苷
Rubusoside
藤黄酸B
Morellic acid
4-甲基伞形酮
4-Methylumbelliferone
常春藤皂苷 D2
Hederoside D2
根薯酮内酯C
Taccalonolide C
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
异莪术烯醇
Isocurcumenol
鸦胆子素A
Bruceine A
常山碱甲
Isofebrifugine
二甲基姜黄素
Dimethylcurcumin
常春藤皂苷元-28-O-β-D-葡萄糖酯苷
O-glucopyranosylepiederagenin, 28-
丹酚酸F
Salvianolic acid F
9-硝基喜树碱
9-Nitrocamptothecin
9-Methoxy-α-lapachone
9-Methoxy-α-lapachone
TLR4
STAT3
7-木糖基-紫杉醇
7-xylosyltaxol
澳洲茄边碱
Solamargine
澳洲茄碱
Solasonine
槐定碱
Sophoridine
巨大戟醇-5,20-缩丙酮
Ingenol-5,20-acetonide
华蟾毒它灵
Cinobufotalin
黄柏碱
Phellodendrine
藤黄酸B
Morellic acid
常春藤皂苷 D2
Hederoside D2
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
异莪术烯醇
Isocurcumenol
鸦胆子素A
Bruceine A
常山碱甲
Isofebrifugine
二甲基姜黄素
Dimethylcurcumin
ABCB1
7-木糖基-紫杉醇
7-xylosyltaxol
卢比替康
Rubitecan
澳洲茄边碱
Solamargine
巨大戟醇-5,20-缩丙酮
Ingenol-5,20-acetonide
巨大戟醇-5,20-缩丙酮-3-当归酸酯
Ingenol-5,20-acetonide-3-O-angelate
华蟾毒它灵
Cinobufotalin
藤黄酸B
Morellic acid
二氢奎尼丁
Hydroquinidine
鸦胆子素A
Bruceine A
PRKCA
MMP2
NFE2L2
芥芬胺
Jervine
葫芦巴碱
Trigonelline
葫芦巴碱盐酸盐
Trigonelline Hydrochloride
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
二甲基姜黄素
Dimethylcurcumin
常春藤皂苷元-28-O-β-D-葡萄糖酯苷
O-glucopyranosylepiederagenin, 28-
9-Methoxy-α-lapachone
9-Methoxy-α-lapachone
TRPV1
TOP1
10-硝基喜树碱
10-Nitro Camptothecin
盐酸依立替康
Irinotecan Hydrochloride
卢比替康
Rubitecan
7-乙基-10-羟基喜树碱
7-Ethyl-10-Hydroxycamptothecin
藤黄酸B
Morellic acid
9-硝基喜树碱
9-Nitrocamptothecin
9-Methoxy-α-lapachone
9-Methoxy-α-lapachone
HIF1A
PRKCE
TOP2A
MAPK1
CASP9
TNF
6-姜烯酚
6-Shogaol
芥芬胺
Jervine
甲基原薯蓣皂苷
Methyl protodioscin
葫芦巴碱
Trigonelline
巨大戟醇-5,20-缩丙酮
Ingenol-5,20-acetonide
巨大戟醇-5,20-缩丙酮-3-当归酸酯
Ingenol-5,20-acetonide-3-O-angelate
甜茶苷
Rubusoside
4-甲基伞形酮
4-Methylumbelliferone
常春藤皂苷 D2
Hederoside D2
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
常山碱甲
Isofebrifugine
二甲基姜黄素
Dimethylcurcumin
常春藤皂苷元-28-O-β-D-葡萄糖酯苷
O-glucopyranosylepiederagenin, 28-
阿格拉宾
Arglabin
NOS2
GSK3B
MAPK8
PIK3CA
10-硝基喜树碱
10-Nitro Camptothecin
7-木糖基-紫杉醇
7-xylosyltaxol
环巴胺
Cyclopamine
芥芬胺
Jervine
澳洲茄边碱
Solamargine
澳洲茄碱
Solasonine
槐定碱
Sophoridine
华蟾毒它灵
Cinobufotalin
黄柏碱
Phellodendrine
藤黄酸B
Morellic acid
常春藤皂苷 D2
Hederoside D2
根薯酮内酯C
Taccalonolide C
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
异莪术烯醇
Isocurcumenol
鸦胆子素A
Bruceine A
阿格拉宾
Arglabin
丹酚酸F
Salvianolic acid F
9-硝基喜树碱
9-Nitrocamptothecin
JUN
BCL2L1
MMP9
澳洲茄边碱
Solamargine
澳洲茄碱
Solasonine
槐定碱
Sophoridine
藤黄酸B
Morellic acid
4-甲基伞形酮
4-Methylumbelliferone
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
异莪术烯醇
Isocurcumenol
鸦胆子素A
Bruceine A
常山碱甲
Isofebrifugine
二甲基姜黄素
Dimethylcurcumin
常春藤皂苷元-28-O-β-D-葡萄糖酯苷
O-glucopyranosylepiederagenin, 28-
丹酚酸F
Salvianolic acid F
LGALS1
EGFR
10-硝基喜树碱
10-Nitro Camptothecin
7-木糖基-紫杉醇
7-xylosyltaxol
氯化白屈菜红碱
Chelerythrine chloride
盐酸依立替康
Irinotecan Hydrochloride
甲基原薯蓣皂苷
Methyl protodioscin
卢比替康
Rubitecan
澳洲茄边碱
Solamargine
澳洲茄碱
Solasonine
槐定碱
Sophoridine
华蟾毒它灵
Cinobufotalin
藤黄酸B
Morellic acid
4-甲基伞形酮
4-Methylumbelliferone
6-(5,6-二氢白屈菜红基)双胺
Bis[6-(5,6-dihydrochelerythrinyl)]amine
异汉山姜过氧萜酮
Isohanalpinone
常春藤皂苷 D2
Hederoside D2
根薯酮内酯C
Taccalonolide C
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
鸦胆子素A
Bruceine A
常春藤皂苷元-28-O-β-D-葡萄糖酯苷
O-glucopyranosylepiederagenin, 28-
9-硝基喜树碱
9-Nitrocamptothecin
Taxumairol R
Taxumairol R
NQO1
TP53
10-硝基喜树碱
10-Nitro Camptothecin
7-木糖基-紫杉醇
7-xylosyltaxol
氯化白屈菜红碱
Chelerythrine chloride
野马追内酯B
Eupalinolide B
盐酸依立替康
Irinotecan Hydrochloride
芥芬胺
Jervine
卢比替康
Rubitecan
槐定碱
Sophoridine
巨大戟醇-5,20-缩丙酮
Ingenol-5,20-acetonide
巨大戟醇-5,20-缩丙酮-3-当归酸酯
Ingenol-5,20-acetonide-3-O-angelate
7-乙基-10-羟基喜树碱
7-Ethyl-10-Hydroxycamptothecin
藤黄酸B
Morellic acid
6-(5,6-二氢白屈菜红基)双胺
Bis[6-(5,6-dihydrochelerythrinyl)]amine
异汉山姜过氧萜酮
Isohanalpinone
常春藤皂苷 D2
Hederoside D2
根薯酮内酯C
Taccalonolide C
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
异莪术烯醇
Isocurcumenol
鸦胆子素A
Bruceine A
二甲基姜黄素
Dimethylcurcumin
常春藤皂苷元-28-O-β-D-葡萄糖酯苷
O-glucopyranosylepiederagenin, 28-
9-硝基喜树碱
9-Nitrocamptothecin
NFKB1
6-姜烯酚
6-Shogaol
7-木糖基-紫杉醇
7-xylosyltaxol
野马追内酯B
Eupalinolide B
芥芬胺
Jervine
澳洲茄碱
Solasonine
槐定碱
Sophoridine
葫芦巴碱
Trigonelline
葫芦巴碱盐酸盐
Trigonelline Hydrochloride
巨大戟醇-5,20-缩丙酮
Ingenol-5,20-acetonide
巨大戟醇-5,20-缩丙酮-3-当归酸酯
Ingenol-5,20-acetonide-3-O-angelate
甜茶苷
Rubusoside
藤黄酸B
Morellic acid
4-甲基伞形酮
4-Methylumbelliferone
常春藤皂苷 D2
Hederoside D2
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
麦芽三糖
Maltotriose
鸦胆子素A
Bruceine A
常山碱甲
Isofebrifugine
二甲基姜黄素
Dimethylcurcumin
常春藤皂苷元-28-O-β-D-葡萄糖酯苷
O-glucopyranosylepiederagenin, 28-
阿格拉宾
Arglabin
丹酚酸F
Salvianolic acid F
AKT1
7-木糖基-紫杉醇
7-xylosyltaxol
芥芬胺
Jervine
甲基原薯蓣皂苷
Methyl protodioscin
澳洲茄边碱
Solamargine
澳洲茄碱
Solasonine
槐定碱
Sophoridine
华蟾毒它灵
Cinobufotalin
黄柏碱
Phellodendrine
藤黄酸B
Morellic acid
4-甲基伞形酮
4-Methylumbelliferone
异莪术烯醇
Isocurcumenol
常山碱甲
Isofebrifugine
丹酚酸F
Salvianolic acid F
9-Methoxy-α-lapachone
9-Methoxy-α-lapachone
EP300
CDK2
CASP3
6-姜烯酚
6-Shogaol
澳洲茄边碱
Solamargine
澳洲茄碱
Solasonine
槐定碱
Sophoridine
巨大戟醇-5,20-缩丙酮
Ingenol-5,20-acetonide
巨大戟醇-5,20-缩丙酮-3-当归酸酯
Ingenol-5,20-acetonide-3-O-angelate
7-乙基-10-羟基喜树碱
7-Ethyl-10-Hydroxycamptothecin
华蟾毒它灵
Cinobufotalin
甜茶苷
Rubusoside
藤黄酸B
Morellic acid
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
异莪术烯醇
Isocurcumenol
鸦胆子素A
Bruceine A
二甲基姜黄素
Dimethylcurcumin
常春藤皂苷元-28-O-β-D-葡萄糖酯苷
O-glucopyranosylepiederagenin, 28-
9-Methoxy-α-lapachone
9-Methoxy-α-lapachone
KCNH2
XBP1
NRF2
CDKN2A
氯化白屈菜红碱
Chelerythrine chloride
芥芬胺
Jervine
6-(5,6-二氢白屈菜红基)双胺
Bis[6-(5,6-dihydrochelerythrinyl)]amine
异汉山姜过氧萜酮
Isohanalpinone
常春藤皂苷 D2
Hederoside D2
根薯酮内酯C
Taccalonolide C
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
常春藤皂苷元-28-O-β-D-葡萄糖酯苷
O-glucopyranosylepiederagenin, 28-
FOXO1
CTNNB1
10-硝基喜树碱
10-Nitro Camptothecin
氯化白屈菜红碱
Chelerythrine chloride
野马追内酯B
Eupalinolide B
盐酸依立替康
Irinotecan Hydrochloride
芥芬胺
Jervine
槐定碱
Sophoridine
华蟾毒它灵
Cinobufotalin
根薯酮内酯C
Taccalonolide C
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
鸦胆子素A
Bruceine A
CCND1
10-硝基喜树碱
10-Nitro Camptothecin
芥芬胺
Jervine
澳洲茄碱
Solasonine
槐定碱
Sophoridine
华蟾毒它灵
Cinobufotalin
藤黄酸B
Morellic acid
4-甲基伞形酮
4-Methylumbelliferone
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
异莪术烯醇
Isocurcumenol
二甲基姜黄素
Dimethylcurcumin
NLRP3
KRAS
10-硝基喜树碱
10-Nitro Camptothecin
7-木糖基-紫杉醇
7-xylosyltaxol
氯化白屈菜红碱
Chelerythrine chloride
环巴胺
Cyclopamine
野马追内酯B
Eupalinolide B
盐酸依立替康
Irinotecan Hydrochloride
芥芬胺
Jervine
黄柏碱
Phellodendrine
6-(5,6-二氢白屈菜红基)双胺
Bis[6-(5,6-dihydrochelerythrinyl)]amine
异汉山姜过氧萜酮
Isohanalpinone
常春藤皂苷 D2
Hederoside D2
根薯酮内酯C
Taccalonolide C
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
异莪术烯醇
Isocurcumenol
二甲基姜黄素
Dimethylcurcumin
常春藤皂苷元-28-O-β-D-葡萄糖酯苷
O-glucopyranosylepiederagenin, 28-
阿格拉宾
Arglabin
丹酚酸F
Salvianolic acid F
9-硝基喜树碱
9-Nitrocamptothecin
Taxumairol R
Taxumairol R
MYC
CDH1
VEGFA
10-硝基喜树碱
10-Nitro Camptothecin
盐酸依立替康
Irinotecan Hydrochloride
槐定碱
Sophoridine
甜茶苷
Rubusoside
藤黄酸B
Morellic acid
4-甲基伞形酮
4-Methylumbelliferone
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
异莪术烯醇
Isocurcumenol
鸦胆子素A
Bruceine A
常山碱甲
Isofebrifugine
二甲基姜黄素
Dimethylcurcumin
9-硝基喜树碱
9-Nitrocamptothecin
SMO
PTCH1
BAX
氯化白屈菜红碱
Chelerythrine chloride
甲基原薯蓣皂苷
Methyl protodioscin
澳洲茄边碱
Solamargine
槐定碱
Sophoridine
巨大戟醇-5,20-缩丙酮
Ingenol-5,20-acetonide
巨大戟醇-5,20-缩丙酮-3-当归酸酯
Ingenol-5,20-acetonide-3-O-angelate
甜茶苷
Rubusoside
藤黄酸B
Morellic acid
异莪术烯醇
Isocurcumenol
鸦胆子素A
Bruceine A
二甲基姜黄素
Dimethylcurcumin
CDKN1A
澳洲茄边碱
Solamargine
槐定碱
Sophoridine
巨大戟醇-5,20-缩丙酮
Ingenol-5,20-acetonide
巨大戟醇-5,20-缩丙酮-3-当归酸酯
Ingenol-5,20-acetonide-3-O-angelate
甜茶苷
Rubusoside
异莪术烯醇
Isocurcumenol
鸦胆子素A
Bruceine A
二甲基姜黄素
Dimethylcurcumin
MTOR
氯化白屈菜红碱
Chelerythrine chloride
甲基原薯蓣皂苷
Methyl protodioscin
卢比替康
Rubitecan
澳洲茄边碱
Solamargine
澳洲茄碱
Solasonine
槐定碱
Sophoridine
华蟾毒它灵
Cinobufotalin
黄柏碱
Phellodendrine
藤黄酸B
Morellic acid
常山碱甲
Isofebrifugine
二甲基姜黄素
Dimethylcurcumin
9-硝基喜树碱
9-Nitrocamptothecin
SMAD4
10-硝基喜树碱
10-Nitro Camptothecin
6-(5,6-二氢白屈菜红基)双胺
Bis[6-(5,6-dihydrochelerythrinyl)]amine
异汉山姜过氧萜酮
Isohanalpinone
常春藤皂苷 D2
Hederoside D2
根薯酮内酯C
Taccalonolide C
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
常春藤皂苷元-28-O-β-D-葡萄糖酯苷
O-glucopyranosylepiederagenin, 28-
9-硝基喜树碱
9-Nitrocamptothecin
TUBB
KEAP1
CYP1A1
PARP1
KDR
10-硝基喜树碱
10-Nitro Camptothecin
藤黄酸B
Morellic acid
常春藤皂苷 D2
Hederoside D2
根薯酮内酯C
Taccalonolide C
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
常山碱甲
Isofebrifugine
9-硝基喜树碱
9-Nitrocamptothecin
Taxumairol R
Taxumairol R
BAK1
BRCA2
GPX4
HAS2
CDK1
ATM
SLC2A1
HSPA5
Bacterial Lipopolysaccharide
Extracellular Signal-Regulated Kinases 1/2
Mitogen-Activated Protein Kinase Kinase Kinase 7
C/EBP Homologous Protein
Protein kinase RNA-like ER kinase
AMP-activated protein kinase
Potassium voltage-gated channel subfamily A member 1
Eukaryotic translation initiation factor 2 beta
Survivin
GLI Family Zinc Finger
Ubiquitin-Conjugating Enzyme E2 D3
Vimentin
Checkpoint Kinase 1
GLI Transcription Factors
Autophagy Related 5
Activating transcription factor 4
Farnesyltransferase
DNA repair protein XRCC1
A Disintegrin And Metalloproteinase 15
Mixed Lineage Kinase Domain Like Pseudokinase
Caspase-12
Solute Carrier Family 7 Member 11
Folate receptor alpha
Receptor-interacting serine/threonine-protein kinase 1
6-phosphofructo-2-kinase/fructose-2,6-biphosphatase 4
Hyaluronan synthase 3
其他治疗化合物
直接关联的治疗化合物，作用靶点尚未明确
10-硝基喜树碱
10-Nitro Camptothecin
6-姜烯酚
6-Shogaol
7-木糖基-紫杉醇
7-xylosyltaxol
氯化白屈菜红碱
Chelerythrine chloride
环巴胺
Cyclopamine
野马追内酯B
Eupalinolide B
盐酸依立替康
Irinotecan Hydrochloride
芥芬胺
Jervine
甲基原薯蓣皂苷
Methyl protodioscin
卢比替康
Rubitecan
澳洲茄边碱
Solamargine
澳洲茄碱
Solasonine
槐定碱
Sophoridine
葫芦巴碱
Trigonelline
葫芦巴碱盐酸盐
Trigonelline Hydrochloride
巨大戟醇-5,20-缩丙酮
Ingenol-5,20-acetonide
巨大戟醇-5,20-缩丙酮-3-当归酸酯
Ingenol-5,20-acetonide-3-O-angelate
7-乙基-10-羟基喜树碱
7-Ethyl-10-Hydroxycamptothecin
华蟾毒它灵
Cinobufotalin
黄柏碱
Phellodendrine
甜茶苷
Rubusoside
藤黄酸B
Morellic acid
二氢奎尼丁
Hydroquinidine
4-甲基伞形酮
4-Methylumbelliferone
6-(5,6-二氢白屈菜红基)双胺
Bis[6-(5,6-dihydrochelerythrinyl)]amine
异汉山姜过氧萜酮
Isohanalpinone
常春藤皂苷 D2
Hederoside D2
根薯酮内酯C
Taccalonolide C
12-羟基-灵芝烯酸B
12-Hydroxyganoderenic acid B
6α-(2-甲基丁酰基)-旋覆花内酯
6α-(2-methybutyryloxy)-Britannilactone
麦芽三糖
Maltotriose
异莪术烯醇
Isocurcumenol
鸦胆子素A
Bruceine A
常山碱甲
Isofebrifugine
二甲基姜黄素
Dimethylcurcumin
常春藤皂苷元-28-O-β-D-葡萄糖酯苷
O-glucopyranosylepiederagenin, 28-
阿格拉宾
Arglabin
丹酚酸F
Salvianolic acid F
9-硝基喜树碱
9-Nitrocamptothecin
Taxumairol R
Taxumairol R
9-Methoxy-α-lapachone
9-Methoxy-α-lapachone